Cas no 230295-10-0 (1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole)

• Product Name: 1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole
• CAS No: 230295-10-0
• MF: C₂₂H₆F₂₆N₂O
• MW: 808.254336833954
• CID: 1413015
• PubChem ID: 2735979
• Update Time: 2025-05-20

1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• [3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)pyrazol-1-yl]-phenylmethanone
• 1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole
• AC1MC4JX
• CTK7G3784
• MolPort-000-151-347
• PC0256
• AKOS007930682
• AG-A-18566
• AG-A-99337
• KB-83941
• 1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole; AC1MC4JX; CTK7G3784; MolPort-000-151-347; PC0256; AKOS007930682; AG-A-18566; AG-A-99337; KB-83941;
• (3,5-bis(perfluorohexyl)-1H-pyrazol-1-yl)(phenyl)methanone
• NS00018858
• Methanone, [3,5-bis(1,1,2,2,3,3,4,4,5,5,6,6,6-tridecafluorohexyl)-1H-pyrazol-1-yl]phenyl-
• DTXSID80371063
• 230295-10-0

• Inchi： 1S/C22H6F26N2O/c23-11(24,13(27,28)15(31,32)17(35,36)19(39,40)21(43,44)45)8-6-9(50(49-8)10(51)7-4-2-1-3-5-7)12(25,26)14(29,30)16(33,34)18(37,38)20(41,42)22(46,47)48/h1-6H
• InChI Key： IPYGQAQYTYRSSI-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(C(C1=CC(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)=NN1C(C1C=CC=CC=1)=O)(F)F)F

Computed Properties

• Exact Mass: 808.0064950g/mol
• Monoisotopic Mass: 808.0064950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 51
• Rotatable Bond Count: 11
• Complexity: 1280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 34.9Ų

1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives Benzoylpyrazoles

Additional information on 1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole

Comprehensive Guide to 1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole (CAS No. 230295-10-0): Properties, Applications, and Market Insights

1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole (CAS No. 230295-10-0) is a specialized fluorinated organic compound that has garnered significant attention in advanced material science and specialty chemical applications. This unique molecule combines a pyrazole core with perfluorohexyl chains and a benzoyl substituent, resulting in exceptional properties such as high thermal stability, chemical resistance, and low surface energy. Researchers and industries are increasingly exploring its potential in cutting-edge applications, from hydrophobic coatings to high-performance polymers.

The growing demand for fluorinated pyrazole derivatives like 1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole is driven by their unparalleled performance in extreme environments. With the rise of green chemistry and sustainable materials, this compound is being investigated for its compatibility with eco-friendly manufacturing processes. Its perfluorohexyl groups contribute to remarkable oil- and water-repellent characteristics, making it valuable for surface modification technologies in textiles, electronics, and medical devices.

From a molecular perspective, CAS 230295-10-0 exhibits fascinating structural features that enable its diverse applications. The pyrazole ring provides a robust heterocyclic framework, while the perfluorohexyl chains impart fluorocarbon properties. This combination creates a compound with unique electronic characteristics, potentially useful in organic electronics and optoelectronic devices. Recent studies suggest potential applications in organic light-emitting diodes (OLEDs) and photovoltaic cells, aligning with the global push for renewable energy technologies.

The synthesis and handling of 1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole require specialized expertise due to its fluorinated nature. Manufacturers are developing innovative production methods to improve yield and purity while minimizing environmental impact. Analytical techniques such as NMR spectroscopy and mass spectrometry are crucial for quality control, ensuring the compound meets the stringent requirements of pharmaceutical intermediates and advanced material applications.

Market analysis indicates steady growth for fluorinated pyrazole compounds, with 1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole positioned as a premium specialty chemical. The compound's niche applications in high-value industries contribute to its premium pricing structure. Current research focuses on expanding its utility in biomedical applications, particularly in drug delivery systems and diagnostic agents, where its fluorinated properties offer distinct advantages.

Environmental considerations surrounding perfluorinated compounds have led to increased scrutiny, prompting researchers to investigate the biodegradation pathways of 1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole. Recent advancements in green chemistry aim to develop more sustainable versions of this valuable compound while maintaining its exceptional performance characteristics. These developments align with global regulatory trends and industry demands for environmentally responsible chemicals.

The unique combination of properties in 1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole makes it particularly valuable for surface modification applications. Its ability to create ultra-thin, durable coatings with exceptional repellency properties has found uses in aerospace, automotive, and consumer electronics. The compound's compatibility with various substrates and processing methods enhances its versatility across multiple industrial sectors.

Looking forward, the scientific community anticipates expanded applications for CAS 230295-10-0 in emerging technologies. Its potential in flexible electronics, smart coatings, and advanced composites is particularly promising. As research continues to uncover new properties and applications, 1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole is expected to play an increasingly important role in materials innovation and specialty chemical development.

For researchers and industry professionals seeking detailed technical specifications, safety data, or application guidance for 1-Benzoyl-3,5-bis(perfluorohexyl)pyrazole, consulting specialized chemical databases and manufacturer documentation is essential. The compound's unique characteristics require proper handling protocols and application expertise to fully leverage its potential while ensuring safety and environmental responsibility.